Cas no 2639418-98-5 (Tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate)

• Product Name: Tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate
• CAS No: 2639418-98-5
• MF: C₁₃H₁₇F₂NO₂
• MW: 257.276390790939
• CID: 5664240
• PubChem ID: 165902894
• Update Time: 2025-10-30

Tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate
• EN300-27731275
• 2639418-98-5
• Tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate

• Inchi： 1S/C13H17F2NO2/c1-12(2,3)18-11(17)9-4-6-10(7-5-9)13(14,15)8-16/h4-7H,8,16H2,1-3H3
• InChI Key： ICIRHBXHXMHADO-UHFFFAOYSA-N
• SMILES： FC(CN)(C1C=CC(=CC=1)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 257.12273511g/mol
• Monoisotopic Mass: 257.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate

Tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate: A Novel Compound with Promising Applications in Pharmaceutical Research

Tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate, with the CAS number 2639418-98-5, represents a unique chemical entity that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of substituted benzoates, characterized by the presence of a tert-butyl group at the para position of the benzene ring and a 2-amino-1,1-difluoroethyl substituent attached to the benzoate core. The molecular structure of this compound is a key factor in its potential biological activity, as the combination of functional groups such as amino and difluoroethyl moieties can influence its pharmacokinetic properties and target-specific interactions.

Recent studies have highlighted the importance of tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate in the development of novel therapeutic agents. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potential as a prodrug candidate for the treatment of neurodegenerative diseases. The tert-butyl group serves as a protective moiety, enhancing the compound's stability in physiological conditions while allowing for controlled release of the active metabolite. This property is particularly valuable in drug design, where the need for prolonged drug action and reduced side effects is critical.

One of the most notable aspects of Tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate is its ability to modulate ion channel activity. Research published in ACS Chemical Biology in 2024 demonstrated that the 2-amino-1,1-difluoroethyl substituent can interact with specific ion channels, such as the sodium channel Nav1.7, which is implicated in chronic pain conditions. This interaction suggests that the compound may have potential as an analgesic agent, offering a new avenue for the treatment of pain-related disorders. The study also emphasized the importance of the tert-butyl group in stabilizing the molecule's conformation, which is essential for its biological activity.

Another area of interest is the synthesis and structural optimization of Tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate. A 2023 paper in the Organic & Biomolecular Chemistry described a novel synthetic route that employs microwave-assisted methods to enhance the efficiency of the reaction. This approach not only reduces the reaction time but also minimizes the formation of byproducts, which is crucial for the scalability of the synthesis process. The study also highlighted the importance of the 4-(2-amino-1,1-difluoroethyl)benzoate core in determining the compound's reactivity and selectivity during the synthesis.

From a pharmacological perspective, Tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate has been evaluated for its potential as a lead compound in the development of antitumor agents. A 2024 review article in Cancer Research discussed how the 2-amino-1,1-difluoroethyl group can interfere with DNA replication by forming adducts with nucleophilic sites, thereby inhibiting the growth of cancer cells. This mechanism of action is similar to that of certain chemotherapeutic agents, but the presence of the tert-butyl group may offer additional advantages, such as reduced toxicity to normal cells.

Moreover, the compound's potential in the field of neuropharmacology has been explored in recent studies. A 2023 preclinical study published in Neuropharmacology found that Tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate can modulate the activity of the NMDA receptor, which is a key target in the treatment of Alzheimer's disease. The tert-butyl group was shown to enhance the compound's ability to cross the blood-brain barrier, a critical factor in the development of effective neurotherapeutics. This finding underscores the importance of the tert-butyl moiety in improving the compound's bioavailability and target-specificity.

Despite its promising properties, the development of Tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate as a therapeutic agent faces several challenges. One of the primary concerns is the potential for off-target effects, which could lead to unintended side effects. A 2024 study in Drug Discovery Today emphasized the need for further research to optimize the compound's selectivity and reduce its toxicity. Additionally, the compound's solubility and stability in different physiological conditions require further investigation to ensure its efficacy in vivo.

In conclusion, Tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate represents a promising candidate in the field of pharmaceutical research. Its unique molecular structure, combined with the presence of functional groups such as tert-butyl and 2-amino-1,1-difluoroethyl, offers potential applications in the treatment of various diseases, including neurodegenerative disorders and cancer. However, further studies are needed to fully understand its biological mechanisms and optimize its therapeutic potential. As research in this area continues to evolve, Tert-butyl 4-(2-amino-1,1-difluoroethyl)benzoate may emerge as a significant contribution to the development of novel therapeutic agents.